N-Acetylhyalobiuronic acid
N-Acetylhyalobiuronic acid
Brand Name:
Vulcanchem
CAS No.:
13551-21-8
VCID:
VC20961574
InChI:
InChI=1S/C14H23NO12/c1-4(18)15-5(2-16)11(7(20)6(19)3-17)26-14-10(23)8(21)9(22)12(27-14)13(24)25/h2,5-12,14,17,19-23H,3H2,1H3,(H,15,18)(H,24,25)/t5-,6+,7+,8-,9-,10+,11+,12-,14+/m0/s1
SMILES:
CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O
Molecular Formula:
C14H23NO12
Molecular Weight:
397.33 g/mol
N-Acetylhyalobiuronic acid
CAS No.: 13551-21-8
Cat. No.: VC20961574
Molecular Formula: C14H23NO12
Molecular Weight: 397.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13551-21-8 |
|---|---|
| Molecular Formula | C14H23NO12 |
| Molecular Weight | 397.33 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(2R,3R,4R,5R)-2-acetamido-4,5,6-trihydroxy-1-oxohexan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C14H23NO12/c1-4(18)15-5(2-16)11(7(20)6(19)3-17)26-14-10(23)8(21)9(22)12(27-14)13(24)25/h2,5-12,14,17,19-23H,3H2,1H3,(H,15,18)(H,24,25)/t5-,6+,7+,8-,9-,10+,11+,12-,14+/m0/s1 |
| Standard InChI Key | VBDULUWSKCYWTK-HVLWPHHJSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O |
| SMILES | CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O |
| Canonical SMILES | CC(=O)NC(C=O)C(C(C(CO)O)O)OC1C(C(C(C(O1)C(=O)O)O)O)O |
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